3-[(diethylamino)methyl]-1-(2,3-difluorobenzyl)-3-hydroxy-2-piperidinone

• IUPAC Name: 3-(diethylaminomethyl)-1-[(2,3-difluorophenyl)methyl]-3-hydroxypiperidin-2-one
• InChI: InChI=1S/C17H24F2N2O2/c1-3-20(4-2)12-17(23)9-6-10-21(16(17)22)11-13-7-5-8-14(18)15(13)19/h5,7-8,23H,3-4,6,9-12H2,1-2H3
• InChI Key: BIHVFJRHNKAHCV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1(CCCN(C1=O)CC2=C(C(=CC=C2)F)F)O
• Molecular Formula: C17H24F2N2O2
• Molecular Weight: 326.4 g/mol

Description

3-[(diethylamino)methyl]-1-(2,3-difluorobenzyl)-3-hydroxy-2-piperidinone, also known as DF-MPPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in neuroscience. DF-MPPO is a selective radioligand that binds to the α7 nicotinic acetylcholine receptor (nAChR) with high affinity. This receptor is involved in several physiological and pathological processes, including learning and memory, anxiety, depression, and neurodegenerative diseases.

Mechanism of Action

3-[(diethylamino)methyl]-1-(2,3-difluorobenzyl)-3-hydroxy-2-piperidinone binds to the α7 nAChR in a reversible and competitive manner. This receptor is a ligand-gated ion channel that is permeable to cations, including calcium and sodium. Activation of the α7 nAChR leads to the influx of these ions, which triggers several downstream signaling pathways that are involved in synaptic plasticity, neurotransmitter release, and neuronal survival.
Biochemical and Physiological Effects
3-[(diethylamino)methyl]-1-(2,3-difluorobenzyl)-3-hydroxy-2-piperidinone has been shown to modulate several biochemical and physiological processes that are associated with the α7 nAChR. For example, 3-[(diethylamino)methyl]-1-(2,3-difluorobenzyl)-3-hydroxy-2-piperidinone can enhance synaptic plasticity and long-term potentiation (LTP) in the hippocampus, a brain region that is critical for learning and memory. 3-[(diethylamino)methyl]-1-(2,3-difluorobenzyl)-3-hydroxy-2-piperidinone can also increase the release of acetylcholine and dopamine in the prefrontal cortex, which is involved in executive functions and attention.

Advantages and Limitations for Lab Experiments

3-[(diethylamino)methyl]-1-(2,3-difluorobenzyl)-3-hydroxy-2-piperidinone has several advantages as a radioligand for imaging studies. It has high selectivity and affinity for the α7 nAChR, which allows for accurate and reliable measurements of receptor density and distribution. 3-[(diethylamino)methyl]-1-(2,3-difluorobenzyl)-3-hydroxy-2-piperidinone also has a long half-life, which allows for extended imaging sessions and reduces the need for frequent tracer injections. However, 3-[(diethylamino)methyl]-1-(2,3-difluorobenzyl)-3-hydroxy-2-piperidinone has some limitations, including its relatively low signal-to-noise ratio and its sensitivity to changes in receptor occupancy.

Future Directions

There are several future directions for research on 3-[(diethylamino)methyl]-1-(2,3-difluorobenzyl)-3-hydroxy-2-piperidinone and the α7 nAChR. One area of interest is the development of novel ligands that can selectively target different subtypes of the receptor and modulate its activity in a more precise and specific manner. Another direction is the investigation of the role of the α7 nAChR in the pathophysiology of neurological and psychiatric disorders, and the development of new therapeutic strategies that target this receptor. Finally, the use of 3-[(diethylamino)methyl]-1-(2,3-difluorobenzyl)-3-hydroxy-2-piperidinone and other radioligands in combination with other imaging modalities, such as magnetic resonance imaging (MRI), could provide a more comprehensive understanding of the structural and functional changes that occur in the brain in response to different stimuli and interventions.

Scientific Research Applications

3-[(diethylamino)methyl]-1-(2,3-difluorobenzyl)-3-hydroxy-2-piperidinone has been extensively used as a radioligand in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging studies to visualize the distribution and density of α7 nAChRs in the brain. This technique has allowed researchers to investigate the role of this receptor in various neurological disorders, including Alzheimer's disease, schizophrenia, and Parkinson's disease.